Cas no 2228722-34-5 (1,1-difluoro-2-methyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 2228722-34-5
• MF: C₁₃H₁₅F₂N₃
• MW: 251.275109529495
• CID: 6399436
• PubChem ID: 165668820
• Update Time: 2025-08-05

1,1-difluoro-2-methyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine
• EN300-1862678
• 2228722-34-5

• Inchi： 1S/C13H15F2N3/c1-13(16,12(14)15)7-10-8-17-18-11(10)9-5-3-2-4-6-9/h2-6,8,12H,7,16H2,1H3,(H,17,18)
• InChI Key： CQHHCXPGZWEQIY-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=NNC=1C1C=CC=CC=1)N)F

Computed Properties

• Exact Mass: 251.12340382g/mol
• Monoisotopic Mass: 251.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 1,1-difluoro-2-methyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine

Research Brief on 1,1-Difluoro-2-methyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine (CAS: 2228722-34-5)

1,1-Difluoro-2-methyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine (CAS: 2228722-34-5) is a novel fluorinated amine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural motif combining a difluoromethyl group, a pyrazole ring, and a phenyl substituent, making it a promising candidate for drug discovery and development. Recent studies have explored its potential as a bioactive molecule, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The synthesis of 1,1-difluoro-2-methyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine involves a multi-step process, including the introduction of the difluoromethyl group via nucleophilic substitution and the construction of the pyrazole ring through cyclization reactions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. The presence of the difluoromethyl group is of particular interest, as it can influence the compound's metabolic stability and binding affinity to biological targets.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurotransmitter regulation, such as monoamine oxidases (MAOs). Preliminary data suggest that it may also interact with G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological and psychiatric conditions. However, further mechanistic studies are required to elucidate its precise mode of action and potential therapeutic applications.

Pharmacokinetic evaluations of 1,1-difluoro-2-methyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine have revealed favorable absorption and distribution profiles in animal models. The compound shows good blood-brain barrier penetration, a desirable property for CNS-targeted therapies. However, its metabolic stability and potential toxicity remain areas of active investigation. Recent efforts have focused on optimizing the compound's structure to enhance its selectivity and reduce off-target effects.

In conclusion, 1,1-difluoro-2-methyl-3-(3-phenyl-1H-pyrazol-4-yl)propan-2-amine represents a promising scaffold for further development in medicinal chemistry. Its unique structural features and preliminary biological activity warrant additional research to explore its full therapeutic potential. Future studies should focus on expanding the structure-activity relationship (SAR) profile, improving pharmacokinetic properties, and validating its efficacy in disease-relevant models.